6,8-Difluoro-3,3-dimethyl-2,3,4,9-tetrahydro-1h-carbazole
Description
“6,8-Difluoro-3,3-dimethyl-2,3,4,9-tetrahydro-1h-carbazole” is a chemical compound with the molecular formula C14H15F2N . It has a molecular weight of 235.28 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H15F2N/c1-14(2)4-3-12-10(7-14)9-5-8(15)6-11(16)13(9)17-12/h5-6,17H,3-4,7H2,1-2H3 . This code provides a specific description of the molecular structure of the compound.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 6,8-Difluoro-3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole:
Pharmaceutical Development
6,8-Difluoro-3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole is a promising compound in pharmaceutical research due to its potential therapeutic properties. It can be used as a scaffold for the development of new drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. Its unique chemical structure allows for modifications that can enhance its efficacy and reduce side effects .
Chemical Synthesis
This compound is valuable in organic chemistry as an intermediate in the synthesis of more complex molecules. Its stable structure and reactivity make it suitable for various chemical reactions, including those used in the production of pharmaceuticals, agrochemicals, and materials science .
Material Science
In material science, 6,8-Difluoro-3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole can be used to develop new materials with unique properties. For example, it can be incorporated into polymers to create materials with enhanced thermal stability, mechanical strength, and chemical resistance. These materials can be used in various applications, including electronics, coatings, and packaging .
Environmental Science
6,8-Difluoro-3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole can be used in environmental science to develop sensors and detection systems for pollutants. Its chemical properties allow it to interact with specific environmental contaminants, making it useful in monitoring and mitigating pollution. This application is crucial for maintaining environmental health and safety .
Agricultural Chemistry
In agriculture, this compound can be used to develop new agrochemicals, such as pesticides and herbicides. Its effectiveness in targeting specific pests and weeds while being less harmful to non-target organisms makes it a valuable tool in sustainable agriculture. This helps in increasing crop yields and reducing the environmental impact of farming practices .
properties
IUPAC Name |
6,8-difluoro-3,3-dimethyl-1,2,4,9-tetrahydrocarbazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F2N/c1-14(2)4-3-12-10(7-14)9-5-8(15)6-11(16)13(9)17-12/h5-6,17H,3-4,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAWCYRANRYICAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC2=C(C1)C3=C(N2)C(=CC(=C3)F)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,8-Difluoro-3,3-dimethyl-2,3,4,9-tetrahydro-1h-carbazole | |
CAS RN |
1465786-08-6 |
Source
|
| Record name | 6,8-difluoro-3,3-dimethyl-2,3,4,9-tetrahydro-1h-carbazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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